Cas no 946224-77-7 (3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 946224-77-7
• MF: C₁₉H₂₅N₅O₃S
• MW: 403.498502492905
• CID: 6377255
• PubChem ID: 25285311
• Update Time: 2025-10-30

3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• 946224-77-7
• AKOS024498786
• 3,5-dimethyl-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
• F5110-0173
• 3,5-dimethyl-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)benzamide
• VU0636073-1

• Inchi： 1S/C19H25N5O3S/c1-15-12-16(2)14-17(13-15)18(25)20-6-11-28(26,27)24-9-7-23(8-10-24)19-21-4-3-5-22-19/h3-5,12-14H,6-11H2,1-2H3,(H,20,25)
• InChI Key： ANTYWZGLSGOSHT-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=C(C)C=C(C)C=1)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 403.16781085g/mol
• Monoisotopic Mass: 403.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on 3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

Compound CAS No. 946224-77-7: 3,5-Dimethyl-N-(2-{4-(Pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

The compound with CAS No. 946224-77-7, named 3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

3,5-Dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide is characterized by its complex structure, which includes a benzamide core substituted with methyl groups at the 3 and 5 positions. The molecule also features a piperazine ring fused with a pyrimidine moiety, connected via a sulfonyl group to an ethyl chain. This structural complexity contributes to its potential as a modulator of various biological pathways.

Recent advancements in medicinal chemistry have emphasized the importance of heterocyclic compounds like pyrimidine and piperazine in drug design. The presence of these groups in 3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide suggests its ability to interact with specific protein targets, potentially making it a candidate for treating diseases such as cancer or neurodegenerative disorders.

Research into the synthesis of 3,5-dimethyl-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide has focused on optimizing reaction conditions to achieve high yields and purity. Novel synthetic strategies, including the use of microwave-assisted synthesis and catalytic processes, have been explored to streamline its production. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles.

The biological evaluation of 3,5-dimethyl-N-(2-{4-(pyrimidin-2-y